Ethyl quinoline-2-carboxylate
Overview
Description
Ethyl quinoline-2-carboxylate (EQC) is an organic compound belonging to the quinoline family of compounds. It is a colorless liquid with a pungent odor and a boiling point of 164 °C. EQC is an important intermediate in the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and dyes. It has also been used in a variety of scientific research applications, including the study of biochemistry and physiology.
Scientific Research Applications
Synthesis and Material Science
- Ethyl quinoline-2-carboxylate derivatives are synthesized using a variety of methods, one of which involves the Rh(II)-catalyzed cyclopropanation-ring expansion reaction of indoles with halodiazoacetates, leading to the formation of quinoline structures (Mortén, Hennum, & Bonge-Hansen, 2015). Another method includes the synthesis of fluorescent ethyl quinoline-2-carboxylates for potential application in liquid crystal displays, highlighting their relevance in material science (Bojinov & Grabchev, 2003).
Biological and Medicinal Applications
- The synthesis of novel quinoline derivatives, such as ethyl 4-(bromomethyl)-2-(chloromethyl)quinoline-3-carboxylate, has been explored for their potential biological activities, including anti-tubercular and anti-bacterial effects, indicating their significance in medicinal chemistry (Li et al., 2019).
Optical and Electronic Applications
- Quinoline carboxylates have also been investigated for their optical properties. For instance, ethyl quinoline-5-carboxylate derivatives have been used in the design and fabrication of organic photodiodes, demonstrating their applicability in electronic and optical devices (Elkanzi et al., 2020).
Mechanism of Action
Target of Action
Ethyl quinoline-2-carboxylate is a derivative of quinoline, a heterocyclic compound that has been found to have a variety of applications in medicinal and synthetic organic chemistry . .
Mode of Action
Quinoline derivatives are known to interact with various biological targets, leading to a range of potential therapeutic effects .
Result of Action
Quinoline derivatives are known to have a variety of biological and pharmacological activities .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Ethyl quinoline-2-carboxylate, like other quinoline derivatives, plays a significant role in biochemical reactions
Cellular Effects
Quinoline derivatives have been shown to have a broad range of activities, including antimicrobial, insecticidal, anti-inflammatory, antiplatelet, and antitumor properties
Molecular Mechanism
It is likely to exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
ethyl quinoline-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO2/c1-2-15-12(14)11-8-7-9-5-3-4-6-10(9)13-11/h3-8H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWOYTBYNBYNZCO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC2=CC=CC=C2C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30329610 | |
Record name | ethyl quinoline-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30329610 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4491-33-2 | |
Record name | ethyl quinoline-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30329610 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of Ethyl quinoline-2-carboxylate in the synthesis of C-nor-4,6-Secocamptothecin?
A1: this compound serves as a crucial starting material in the synthesis of C-nor-4,6-Secocamptothecin (2) and its related compounds. [, ] These compounds are analogs of camptothecin (1), a naturally occurring alkaloid with notable antitumor activity. The synthesis process, as described in the research, involves a series of reactions starting from this compound to construct the core structure of these camptothecin analogs.
Q2: Beyond C-nor-4,6-Secocamptothecin, what other camptothecin-related compounds can be synthesized using this compound?
A2: The research highlights the successful synthesis of 6-(2-pyridinyl)-1H-pyrano[3,4-c] pyridine-3,8(4H,7H)-dione derivatives (5 and 6) using this compound as a starting point. [, ] These derivatives specifically retain the B, D, and E ring structures found in camptothecin (1), showcasing the versatility of this compound in creating diverse camptothecin-like molecules for further investigation.
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